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Compound of Interest

Compound Name: 6-Nitronicotinamide

Cat. No.: B11771606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of 6-Nitronicotinamide in a research laboratory setting.

Introduction
6-Nitronicotinamide is a derivative of nicotinamide, also known as niacinamide, a form of

vitamin B3. The introduction of a nitro group to the nicotinamide scaffold can significantly alter

its biological properties, a strategy often employed in medicinal chemistry to develop novel

therapeutic agents. Nitro-containing compounds are known to exhibit a wide range of biological

activities, including antimicrobial, anti-inflammatory, and antineoplastic effects.[1][2] This

document outlines the essential procedures for handling 6-Nitronicotinamide, along with

representative protocols for its in vitro evaluation.

Safety and Handling
2.1 Hazard Identification

While a specific Safety Data Sheet (SDS) for 6-Nitronicotinamide is not readily available,

based on the SDS of structurally related compounds such as 6-aminonicotinamide and other

nitroaromatic compounds, the following hazards should be assumed:

Causes skin irritation.[3][4]
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Causes serious eye irritation.[3][4]

May be harmful if swallowed, inhaled, or absorbed through the skin.

May cause damage to organs through prolonged or repeated exposure.

The toxicological properties have not been fully investigated.[5]

2.2 Personal Protective Equipment (PPE)

When handling 6-Nitronicotinamide, appropriate PPE must be worn:

Gloves: Nitrile rubber gloves are recommended.

Eye Protection: Safety glasses with side shields or goggles are mandatory.[4]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator for dusts should be used.[5]

2.3 Engineering Controls

All work with solid 6-Nitronicotinamide should be conducted in a certified chemical fume

hood to avoid inhalation of dust.[5]

An eyewash station and safety shower must be readily accessible.

2.4 First Aid Measures

If on skin: Immediately wash with plenty of water. If skin irritation occurs, seek medical

advice.[3][4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3][4]

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[5]
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If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

2.5 Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][5]

Keep away from strong oxidizing agents.[5]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Waste should be considered hazardous.[5]

Physicochemical Data
The following table summarizes the known and predicted physicochemical properties of 6-
Nitronicotinamide and related compounds.

Property
6-Hydroxy-5-nitronicotinic
Acid

Nicotinamide

Physical State Solid, Crystal - Powder[3] Crystalline Solid

Color Slightly pale yellow - Yellow[3] White

Melting Point 291°C[3] 128 - 131 °C

Molecular Formula C6H4N2O5[3] C6H6N2O

Solubility No data available Soluble in water

Experimental Protocols
4.1 Preparation of Stock Solutions

This protocol describes the preparation of a stock solution of 6-Nitronicotinamide for use in in

vitro assays.

Materials:

6-Nitronicotinamide powder
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh the desired amount of 6-Nitronicotinamide powder inside a chemical fume

hood.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Cap the tube tightly and vortex until the compound is completely dissolved.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

4.2 In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a method to assess the cytotoxic effects of 6-Nitronicotinamide on a

cancer cell line.

Materials:

Cancer cell line (e.g., HeLa, MCF-7)

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

6-Nitronicotinamide stock solution (e.g., 10 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b11771606?utm_src=pdf-body
https://www.benchchem.com/product/b11771606?utm_src=pdf-body
https://www.benchchem.com/product/b11771606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11771606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMSO

Phosphate-buffered saline (PBS)

Multi-channel pipette

Plate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24

hours.

Prepare serial dilutions of 6-Nitronicotinamide in complete cell culture medium from the

stock solution.

Remove the old medium from the wells and add 100 µL of the diluted compound solutions.

Include vehicle control (DMSO) and untreated control wells.

Incubate the plate for 48-72 hours.

Add 10 µL of MTT solution to each well and incubate for 4 hours.

Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Read the absorbance at 570 nm using a plate reader.

Calculate the percentage of cell viability and determine the IC50 value.

Quantitative Data
The following table presents hypothetical quantitative data for the biological activity of 6-
Nitronicotinamide based on the known activities of similar compounds.
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Assay Type Target Metric Value

Anticancer Activity
HeLa (Cervical

Cancer)
IC50 15.6 µM

MCF-7 (Breast

Cancer)
IC50 22.1 µM

A549 (Lung Cancer) IC50 35.8 µM

Antimicrobial Activity
Staphylococcus

aureus
MIC 31.25 µg/mL

Escherichia coli MIC 62.5 µg/mL

Candida albicans MIC 125 µg/mL

Visualizations
6.1 Experimental Workflow for In Vitro Screening
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Caption: Workflow for in vitro screening of 6-Nitronicotinamide.

6.2 Postulated Signaling Pathway of 6-Nitronicotinamide
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Caption: Postulated mechanism of action for 6-Nitronicotinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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